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Analytical Methods at a Glance

The table below summarizes the core specifications for each EPA method relevant to PFTeDA analysis.

Feature EPA Method 533 EPA Method 537.1 EPA Method 1633

Primary Scope Drinking Water [1] Drinking Water [1] Aqueous, Solid,
Biosolids, Tissue
Samples [2]

Total Number of 25 compounds [3] 18 compounds [3] 40 compounds [2]

PFAS Analytes

Includes Yes [1] Yes [1] Yes [1]

PFTeDA?

Sample Volume 250 mL [3] 250 mL [3] 500 mL (for water) [2]

Extraction Solid-Phase Extraction  Solid-Phase Extraction SPE with weak anion

Principle (SPE) with weak anion  (SPE) with styrene- exchange cartridge and

exchange phase [3] divinylbenzene (SDVB) optional carbon clean-up
phase [3] [2] [3]
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Feature EPA Method 533 EPA Method 537.1 EPA Method 1633
Instrumental LC-MS/MS [1] LC-MS/MS [1] LC-MS/MS [2]
Analysis

Experimental Workflow Overview

The following diagram illustrates the general workflow for these methods, which is largely shared but has

critical differences in the extraction and clean-up steps.
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Generalized PFAS Analysis Workflow

Performance Data and Experimental Protocols

A study demonstrating Method 1633 for water analysis showed excellent performance. The table below
summarizes the recovery and precision data for a selection of PFAS, including long-chain compounds like
PFTeDA [2].

Average Recovery Relative Standard Deviation

Compound Abbreviation

(%) (RSD %)
Perfluorobutanoic acid PFBA 84.0 - 110.7 0.2-18.1
Perfluorooctanoic acid PFOA 84.0 - 110.7 0.2-18.1
Perfluorotetradecanoic PFTeDA 84.0 - 110.7 0.2-18.1
acid
Perfluorooctanesulfonic PFOS 84.0 - 110.7 0.2-18.1
acid

Supporting Experimental Protocol for Method 1633 Data [2]:

e Sample Preparation: A 500 mL water sample was spiked with 24 isotopically labeled internal
standards (EIS). Extraction used Supelclean ENVI-WAX SPE cartridges (500 mg/6 mL) on a PTFE-
free vacuum manifold.

e Clean-up: The extract underwent a dispersive clean-up step by adding concentrated acetic acid and
~10 mg of bulk Supelclean ENVI-Carb, followed by vortexing, centrifugation, and filtration.

¢ Instrumental Analysis: LC-MS/MS analysis was performed using an Ascentis Express PFAS
analytical column (5 cm x 2.1 mm, 2.7 um) with a matching PFAS delay column to manage
background contamination. Quantification was achieved via stable-isotope dilution.

Key Comparison and Selection Guide

e Choose EPA Method 533 when your focus is drinking water compliance and you need to include a
range of shorter-chain PFAS alongside PFTeDA [1] [3].
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e Choose EPA Method 537.1 when your project is mandated for drinking water monitoring under
the UCMR and targets its specific, though slightly narrower, list of analytes [1].

e Choose EPA Method 1633 when you require the broadest analyte coverage (40 compounds) or
are analyzing non-potable water, soils, sediments, biosolids, or tissue samples [1] [2] [4]. It is
becoming the preferred method for comprehensive environmental site investigations.

Method 1633 is likely to slowly replace other modified methods as the preferred standard for non-drinking
water matrices [1]. A 2025 study also found that a well-optimized in-house legacy method could produce
comparable results to Method 1633 for soil analysis, though Method 1633 quantified slightly more

compounds without quality control flags [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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